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Compound of Interest

Compound Name: Acaterin

Cat. No.: B1665402 Get Quote

CAS Number: 480-44-4

Chemical Structure:

Chemical structure of Acacetin

Image Source: Wikimedia Commons

Introduction
Acacetin, a naturally occurring flavone found in plants like Robinia pseudoacacia (black locust)

and Turnera diffusa (damiana), has garnered significant interest within the scientific community

for its diverse pharmacological activities. This technical guide provides a comprehensive

overview of acacetin, focusing on its chemical properties, key signaling pathways, and detailed

experimental protocols relevant to researchers and professionals in drug development.

Chemical and Physical Properties
Acacetin, with the systematic name 5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one,

possesses the following key characteristics:
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Property Value Reference

CAS Number 480-44-4 [1][2]

Molecular Formula C₁₆H₁₂O₅ [1]

Molecular Weight 284.26 g/mol [1]

Appearance Light yellow crystalline powder

Solubility
Soluble in DMSO and ethanol;

sparingly soluble in water

Melting Point 261-263 °C

Key Signaling Pathways and Pharmacological
Effects
Acacetin exerts its biological effects by modulating a variety of signaling pathways, leading to

anti-inflammatory, anti-cancer, and neuroprotective outcomes.

Anti-Inflammatory Effects
Acacetin has been shown to mitigate inflammatory responses through the inhibition of key pro-

inflammatory pathways.

NF-κB Pathway: Acacetin suppresses the activation of Nuclear Factor-kappa B (NF-κB), a

pivotal regulator of inflammation. It achieves this by inhibiting the phosphorylation of IκBα,

which prevents the nuclear translocation of NF-κB and subsequent transcription of pro-

inflammatory genes.

MAPK Pathway: Acacetin modulates the Mitogen-Activated Protein Kinase (MAPK) signaling

cascade, including ERK, JNK, and p38 pathways, which are crucial for the production of

inflammatory mediators.

Nrf2/HO-1 Pathway: Acacetin activates the Nuclear factor erythroid 2-related factor 2 (Nrf2)

pathway. This leads to the upregulation of antioxidant enzymes like heme oxygenase-1 (HO-

1), thereby protecting cells from oxidative stress, a key component of inflammation.
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Start:
Acclimatize Mice

Induce Colitis:
2-3% DSS in drinking water

(7 days)

Treatment:
Daily oral gavage of
Acacetin or Vehicle

Daily Monitoring:
- Body Weight

- Stool Consistency
- Fecal Blood

(Calculate DAI)

Euthanasia (Day 8)

Analysis:
- Colon Length

- Histology (H&E)
- Cytokine Levels (ELISA)

- Protein Expression (Western Blot)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acacetin: A Technical Guide for Researchers and Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665402#acacetin-cas-number-and-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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